![molecular formula C20H28N4OS B2728195 2-[4-(butylamino)quinazolin-2-yl]sulfanyl-N-cyclohexylacetamide CAS No. 422532-82-9](/img/structure/B2728195.png)
2-[4-(butylamino)quinazolin-2-yl]sulfanyl-N-cyclohexylacetamide
Overview
Description
Scientific Research Applications
Antibacterial Activity
Quinazolines and quinazolinones have demonstrated significant antibacterial properties. Researchers have investigated their potential as novel antibiotics to combat drug-resistant bacterial strains. The compound may exhibit antibacterial effects, making it a promising candidate for further study .
Anti-Inflammatory Properties
Quinazolinone derivatives have been explored for their anti-inflammatory activity. This compound could potentially modulate inflammatory pathways, providing therapeutic benefits in conditions related to inflammation .
Anticancer Potential
Quinazoline derivatives have shown promise in cancer treatment. Some approved drugs, such as erlotinib and gefitinib, are quinazoline-based and used for lung and pancreatic cancer therapy. Investigating the anticancer properties of this compound could yield valuable insights .
Anticonvulsant Effects
Certain quinazolinones exhibit anticonvulsant activity. Researchers have studied their impact on seizure control, making this compound an interesting target for further evaluation .
Antifungal Activity
Quinazolines and quinazolinones have been investigated for their antifungal properties. This compound might have potential as an antifungal agent, contributing to the development of new antifungal drugs .
Anti-HIV Research
While not explicitly mentioned in the literature, it’s worth exploring whether this compound has any impact on HIV. Quinazoline derivatives have been studied in the context of antiviral activity, and further investigations could reveal its potential in this area .
Mechanism of Action
While the specific mechanism of action for ‘2-[4-(butylamino)quinazolin-2-yl]sulfanyl-N-cyclohexylacetamide’ is not available, quinazoline and quinazolinone derivatives have been noted for their wide range of biopharmaceutical activities. They have been used as inhibitors of multiple protein kinases, showing potential in the therapy of multi-genic diseases .
properties
IUPAC Name |
2-[4-(butylamino)quinazolin-2-yl]sulfanyl-N-cyclohexylacetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28N4OS/c1-2-3-13-21-19-16-11-7-8-12-17(16)23-20(24-19)26-14-18(25)22-15-9-5-4-6-10-15/h7-8,11-12,15H,2-6,9-10,13-14H2,1H3,(H,22,25)(H,21,23,24) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JWRBAOMGLCEKNH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC1=NC(=NC2=CC=CC=C21)SCC(=O)NC3CCCCC3 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28N4OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-((4-(butylamino)quinazolin-2-yl)thio)-N-cyclohexylacetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(5,6-dihydrobenzo[h]quinazolin-2-yl)-4-methoxybenzenecarboxamide](/img/structure/B2728114.png)
![2-{[5-(3-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[4-(propan-2-yl)phenyl]acetamide](/img/structure/B2728117.png)
![1-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-3-(p-tolyl)urea](/img/structure/B2728118.png)
![1,7-dimethyl-3-[(4-methylphenyl)methyl]-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione](/img/structure/B2728126.png)
![N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)nicotinamide](/img/structure/B2728130.png)
![3-[(3,4-dimethylphenyl)sulfonyl]thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5(4H)-one](/img/structure/B2728133.png)
![3-(2,2,2-Trifluoroethyl)-1-(1-{[3-(trifluoromethyl)phenyl]methyl}piperidin-4-yl)imidazolidine-2,4-dione](/img/structure/B2728134.png)